Cas no 1365272-23-6 (3-3-(Carboxymethyl)phenylbenzoic acid)

• Product Name: 3-3-(Carboxymethyl)phenylbenzoic acid
• CAS No: 1365272-23-6
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD21609594
• CID: 2771790
• Update Time: 2025-05-23

3-3-(Carboxymethyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Carboxymethyl)phenyl]benzoic acid
• 3'-(Carboxymethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-3-(Carboxymethyl)phenylbenzoic acid

• MDL： MFCD21609594
• Inchi： 1S/C15H12O4/c16-14(17)8-10-3-1-4-11(7-10)12-5-2-6-13(9-12)15(18)19/h1-7,9H,8H2,(H,16,17)(H,18,19)
• InChI Key： VRQGZJATEFPTFZ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-3-(Carboxymethyl)phenylbenzoic acid

Professional Introduction to 3-3-(Carboxymethyl)phenylbenzoic Acid (CAS No. 1365272-23-6)

3-3-(Carboxymethyl)phenylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1365272-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural arrangement of a phenyl ring substituted with a carboxymethyl group and another benzoic acid moiety, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and molecular biology.

The molecular structure of 3-3-(Carboxymethyl)phenylbenzoic acid consists of a benzoic acid core linked to a phenyl group through a carboxymethyl bridge. This configuration imparts distinct chemical and biological characteristics, making it an intriguing subject for further investigation. The presence of both carboxylic acid and hydroxyl functionalities allows for diverse chemical modifications, which can be leveraged to tailor its properties for specific applications.

In recent years, the pharmaceutical industry has shown increasing interest in structurally complex organic compounds due to their potential to interact with biological targets in novel ways. 3-3-(Carboxymethyl)phenylbenzoic acid has been studied for its potential role as an intermediate in the synthesis of bioactive molecules. Its ability to serve as a precursor for more complex derivatives has made it a focal point in the development of new therapeutic agents.

One of the most compelling aspects of 3-3-(Carboxymethyl)phenylbenzoic acid is its versatility in chemical synthesis. Researchers have utilized this compound to develop novel heterocyclic structures, which are known to exhibit a wide range of biological activities. For instance, derivatives of this compound have been explored for their anti-inflammatory, antioxidant, and antimicrobial properties. These findings highlight the compound's potential as a building block for drug discovery efforts.

The biological activity of 3-3-(Carboxymethyl)phenylbenzoic acid and its derivatives has been further investigated in various preclinical studies. These studies have demonstrated that certain modifications to the core structure can enhance its binding affinity to specific biological targets. For example, researchers have modified the carboxymethyl group to introduce additional functionalities, such as amine or ether linkages, which can improve solubility and bioavailability.

In addition to its pharmaceutical applications, 3-3-(Carboxymethyl)phenylbenzoic acid has found utility in other areas of research. Its unique structural features make it an excellent candidate for use in material science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable complexes with metal ions has also been explored, suggesting potential applications in catalysis and material engineering.

The synthesis of 3-3-(Carboxymethyl)phenylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM), have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also open up possibilities for further functionalization.

The latest research on 3-3-(Carboxymethyl)phenylbenzoic acid has revealed new insights into its mechanistic properties. Studies have shown that this compound can act as a ligand in coordination chemistry, forming stable complexes with transition metals. These complexes have been investigated for their catalytic activity in various organic transformations, including hydrogenation and oxidation reactions. Such findings underscore the compound's importance in both academic research and industrial applications.

The future prospects of 3-3-(Carboxymethyl)phenylbenzoic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of its chemical behavior continues to grow, new synthetic pathways and functional derivatives are likely to be developed. This will not only enhance its utility in pharmaceuticals but also open up new avenues in materials science and beyond.

In conclusion, 3-3-(Carboxymethyl)phenylbenzoic acid (CAS No. 1365272-23-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with its versatile reactivity, makes it an invaluable asset in both research and industrial settings. As advancements continue to be made in synthetic chemistry and molecular biology, the applications of this compound are expected to expand even further.